2-(2-Chloro-4-ethoxyphenyl)-5-hydroxypyridine, 95%

• IUPAC Name: 6-(2-chloro-4-ethoxyphenyl)pyridin-3-ol
• InChI: InChI=1S/C13H12ClNO2/c1-2-17-10-4-5-11(12(14)7-10)13-6-3-9(16)8-15-13/h3-8,16H,2H2,1H3
• InChI Key: DNHMQIHJJUJEDP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=NC=C(C=C2)O)Cl
• Molecular Formula: C13H12ClNO2
• DSSTOX Substance ID: DTXSID70692734
• Molecular Weight: 249.69 g/mol
• CAS RN: 1261900-82-6

Description

2-(2-Chloro-4-ethoxyphenyl)-5-hydroxypyridine (2CEP5HP) is an organic compound belonging to the class of pyridines. It is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. 2CEP5HP is widely used in laboratories for the synthesis of various compounds and has a variety of scientific research applications.

Scientific Research Applications

2-(2-Chloro-4-ethoxyphenyl)-5-hydroxypyridine, 95% has a wide range of scientific research applications. It is used in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of new fluorescent probes for the detection of specific proteins and nucleic acids. In addition, it has been used in the synthesis of new compounds for the treatment of cancer and other diseases.

Mechanism of Action

2-(2-Chloro-4-ethoxyphenyl)-5-hydroxypyridine, 95% acts as a nucleophile in the reaction, attacking the electrophilic center of the reactant molecules. This reaction forms a heterocyclic compound, which is the desired product. The reaction is typically carried out in an aqueous solution at a temperature of 80°C.
Biochemical and Physiological Effects
2-(2-Chloro-4-ethoxyphenyl)-5-hydroxypyridine, 95% is not known to have any direct biochemical or physiological effects. However, the compounds synthesized from 2-(2-Chloro-4-ethoxyphenyl)-5-hydroxypyridine, 95% may have various biochemical and physiological effects, depending on the specific compound.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(2-Chloro-4-ethoxyphenyl)-5-hydroxypyridine, 95% in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize, making it a convenient reagent for laboratory experiments. However, one limitation is that the reaction must be carried out in an aqueous solution at a temperature of 80°C, which may not be suitable for some experiments.

Future Directions

The use of 2-(2-Chloro-4-ethoxyphenyl)-5-hydroxypyridine, 95% in the synthesis of new compounds for the treatment of cancer and other diseases is an area that is ripe for further research. In addition, the use of 2-(2-Chloro-4-ethoxyphenyl)-5-hydroxypyridine, 95% in the synthesis of new fluorescent probes for the detection of specific proteins and nucleic acids is an area that is also worth exploring. Finally, the use of 2-(2-Chloro-4-ethoxyphenyl)-5-hydroxypyridine, 95% in the synthesis of new agrochemicals and other organic compounds is an area that is also worth exploring.

Synthesis Methods

2-(2-Chloro-4-ethoxyphenyl)-5-hydroxypyridine, 95% is synthesized from 2-chloro-4-ethoxyphenol and 5-hydroxy-2-pyridinecarboxaldehyde. The two components are reacted in the presence of a base, such as sodium hydroxide, to form a heterocyclic compound. The reaction is typically carried out in an aqueous solution at a temperature of 80°C. The reaction is typically completed within an hour and the product can be isolated by filtration or precipitation.